1-[(2-nitrophenyl)sulfonyl]-4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidine

• IUPAC Name: 1-(2-nitrophenyl)sulfonyl-4-(3-thiophen-2-yl-1H-pyrazol-5-yl)piperidine
• InChI: InChI=1S/C18H18N4O4S2/c23-22(24)16-4-1-2-6-18(16)28(25,26)21-9-7-13(8-10-21)14-12-15(20-19-14)17-5-3-11-27-17/h1-6,11-13H,7-10H2,(H,19,20)
• InChI Key: WRTCBBFDXKOHBD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NN2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C18H18N4O4S2
• Molecular Weight: 418.5 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Future Directions

The future directions in the field of piperidine derivatives involve the development of new synthesis methods, the discovery of new biological targets, and the design of new drugs.